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Compound of Interest

Compound Name: Acid Violet 54

Cat. No.: B1172280

An In-Depth Technical Guide to Acid Violet 54

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Violet 54, a synthetic dye
with applications in various industrial and research settings. The information presented herein
is intended for an audience with a technical background in chemistry and related sciences. This
document details the chemical and physical properties, experimental protocols, and safety
information for Acid Violet 54.

Chemical and Physical Properties

Acid Violet 54, also known by its Colour Index name, is a monoazo acid dye. It is primarily
used in the dyeing of protein fibers such as wool and silk, as well as polyamides like nylon.[1]
[2] Its chemical structure contains sulfonic acid groups, which makes it soluble in water and
allows it to form ionic bonds with the amino groups of protein fibers.[1]

CAS Number and Molecular Formula:

There appears to be some discrepancy in the literature and commercial listings regarding the
CAS number for Acid Violet 54. The most commonly cited CAS Registry Number is 11097-74-
8.[3][4] However, the CAS number 70210-05-8 is also frequently associated with this dye. It is
advisable for researchers to verify the CAS number with their specific supplier.
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The molecular formula for Acid Violet 54 is consistently reported as C37H29N3Na2011Ss.

A summary of the key chemical and physical properties is provided in the table below.

Property Value Reference

_ 11097-74-8 (primary), 70210-
CAS Registry Number

05-8
Molecular Formula Cs7H29N3Na2011S3
Molecular Weight 833.82 g/mol
Appearance Dark purple powder or crystals

Solubilit Soluble in water, ethanol, and
olubility
other polar solvents

Not explicitly found in search
Amax
results

L Exhibits maximum color
pH Sensitivity _ _
intensity at low pH levels

Fastness Properties on Wool

The fastness properties of a dye refer to its resistance to fading or running under various
conditions. The following table summarizes the fastness ratings for Acid Violet 54 on wool,
based on standardized testing methods. The ratings are generally on a scale of 1 to 5, with 5
representing the highest fastness.
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Fastness Property ISO- Standard AATCC Standard Reference
Rating Rating

Light Fastness 4-5 4

Washing (Soaping) 5 4-5

Perspiration 5 4-5

Oxygen Bleaching 4-5

Seawater 5 4-5

Rubbing 4-5

Acid Milling 4

Alkaline Milling 4

Hot Pressing 3-4

Experimental Protocols
General Protocol for Acid Dyeing of Wool

This protocol provides a general procedure for dyeing wool fibers with Acid Violet 54. The
exact parameters, such as dye concentration and pH, may need to be optimized depending on
the desired shade and the specific wool material.

Materials:

Wool yarn or fabric

Acid Violet 54 dye powder

Distilled water

White vinegar or acetic acid (to adjust pH)

Synthrapol or a neutral pH soap

Dyeing vessel (e.g., stainless steel pot)
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e Heating source
e Stirring rod

e Thermometer
Procedure:

e Pre-wash the wool: Wash the wool material with a neutral soap to remove any impurities or
sizing. Rinse thoroughly.

e Prepare the dyebath: Fill the dyeing vessel with enough room-temperature water to allow the
wool to move freely.

» Dissolve the dye: In a separate container, dissolve the required amount of Acid Violet 54
powder in a small amount of hot water. Stir until fully dissolved.

o Add dye to the dyebath: Add the dissolved dye solution to the dyebath and stir to ensure it is
evenly distributed.

« Introduce the wool: Add the wet, pre-washed wool to the dyebath.

e Heating: Gradually heat the dyebath to 85-95°C (185-203°F). Stir the wool gently and
frequently to ensure even dyeing.

e Add acid: Once the dyebath reaches the target temperature, add white vinegar or acetic acid
to lower the pH to approximately 4-5. This will facilitate the binding of the dye to the wool
fibers.

» Dyeing period: Maintain the temperature and continue to stir for 30-60 minutes, or until the
desired color is achieved. The dyebath will become clearer as the dye is absorbed by the
wool.

e Cooling and rinsing: Remove the dyeing vessel from the heat and allow it to cool to room
temperature. Once cool, remove the wool and rinse it with warm water until the water runs
clear.

e Final wash: Wash the dyed wool with a neutral soap and rinse thoroughly.
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» Drying: Squeeze out excess water and allow the wool to air dry away from direct sunlight.

Adsorption of Acid Violet 54 onto Banana Peel Powder
(A Representative Protocol)

This protocol is based on studies investigating the use of low-cost biosorbents for the removal
of dyes from aqueous solutions. This can be adapted for research on the environmental
applications of dye adsorption.

Materials:

Acid Violet 54 solution of known concentration

Banana peels

Distilled water

0.1 M HCl and 0.1 M NaOH for pH adjustment

Conical flasks

Shaker

pH meter

UV-Vis Spectrophotometer
Procedure:
e Preparation of Adsorbent:

o Collect fresh banana peels and wash them thoroughly with distilled water to remove any
dirt.

o Dry the peels in an oven at 60-80°C for 24 hours.

o Grind the dried peels into a fine powder using a blender or grinder.
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o Sieve the powder to obtain a uniform particle size.

o Batch Adsorption Experiment:

o Prepare a stock solution of Acid Violet 54 in distilled water. Prepare a series of standard
solutions of different concentrations by diluting the stock solution.

o Take a fixed volume of the dye solution (e.g., 50 mL) of a specific concentration in a series
of conical flasks.

o Adjust the initial pH of the solutions to a desired value (e.g., pH 2-10) using 0.1 M HCl or
0.1 M NaOH.

o Add a known amount of banana peel powder (e.g., 0.1 g) to each flask.

o Place the flasks in a mechanical shaker and agitate at a constant speed (e.g., 150 rpm) for
a specific contact time (e.g., 60 minutes) at a constant temperature (e.g., 25°C).

e Analysis:

o After the desired contact time, separate the adsorbent from the solution by filtration or
centrifugation.

o Measure the final concentration of Acid Violet 54 in the supernatant using a UV-Vis
spectrophotometer at its Amax.

o Calculate the amount of dye adsorbed per unit mass of adsorbent (ge) using the following
equation: ge = (Co - Ce) * V/ m where:

ge is the adsorption capacity at equilibrium (mg/g)

Co is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1172280?utm_src=pdf-body
https://www.benchchem.com/product/b1172280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis:

o Investigate the effect of various parameters such as pH, initial dye concentration,
adsorbent dose, and contact time on the adsorption efficiency.

o Analyze the experimental data using adsorption isotherm models (e.g., Langmuir,
Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to
understand the adsorption mechanism.

Signaling Pathways and Biological Activity

Extensive searches of the scientific literature did not reveal any established role of Acid Violet
54 in specific biological signaling pathways. Its primary application and research focus are
related to its properties as a dye. While some studies have investigated the toxicological
profiles of various dyes, there is no significant body of research indicating that Acid Violet 54 is
used as a tool to study or modulate specific signaling cascades in drug development or
biological research. Professionals in drug development should be aware that, like many
synthetic chemicals, it may have off-target effects if used in biological systems, but these are
not well-characterized.

Experimental Workflows (Graphviz Diagrams)

As no specific signaling pathways involving Acid Violet 54 were identified, the following
diagrams illustrate the experimental workflows described in the protocols above.
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Workflow for Acid Dyeing of Wool.
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Workflow for Adsorption Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1172280?utm_src=pdf-custom-synthesis
https://www.tiankunchemical.com/Skyacido-Acid-Violet-54-Rit-Dye-Violet-Fabric-Dyes-pd40832295.html
https://www.tiankunchemical.com/Skyacido-Acid-Violet-54-Rit-Dye-Violet-Fabric-Dyes-pd40832295.html
https://www.tiankunchemical.com/Skyacido-Acid-Violet-54-Rit-Dye-Violet-Fabric-Dyes-pd40832295.html
https://www.nbinno.com/article/acid-dyes/choosing-acid-dye-guide-acid-violet-54-textiles-qp
http://www.worlddyevariety.com/acid-dyes/acid-violet-54.html
https://www.chinainterdyes.com/acid-dye/acid-violet-54.html
https://www.benchchem.com/product/b1172280#acid-violet-54-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1172280#acid-violet-54-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1172280#acid-violet-54-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1172280#acid-violet-54-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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